3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(4-methylphenyl)sulfonyl-3-(4-propan-2-ylanilino)prop-2-enenitrile
• InChI: InChI=1S/C19H20N2O2S/c1-14(2)16-6-8-17(9-7-16)21-13-19(12-20)24(22,23)18-10-4-15(3)5-11-18/h4-11,13-14,21H,1-3H3/b19-13+
• InChI Key: WQJSRCWJSPLQGJ-CPNJWEJPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CNC2=CC=C(C=C2)C(C)C)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C(=C/NC2=CC=C(C=C2)C(C)C)/C#N
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile, also known as IMP-2, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. IMP-2 belongs to a class of compounds known as nitriles and has been shown to exhibit promising pharmacological properties. In

Scientific Research Applications

Antiviral Potential

• A study highlighted a compound with structural similarity (enviroxime) showing significant antiviral activity against rhinoviruses, suggesting potential for compounds with similar structures in antiviral applications (Phillpotts et al., 1981).

Anti-inflammatory and Immunomodulatory Properties

• Research indicated that derivatives of phenyl analogs, related to the structure of the given compound, were effective as cyclooxygenase-2 (COX-2) inhibitors, revealing potential for anti-inflammatory applications (Huang et al., 1996).
• Another study demonstrated the synthesis of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols with a significant lymphocyte-decreasing effect, suggesting immunosuppressive potential (Kiuchi et al., 2000).

Cardiovascular Applications

• Research on a related compound, NS-304, showcased its potential as a medication for pulmonary arterial hypertension, suggesting potential applications in cardiovascular diseases for compounds with similar structures (Kuwano et al., 2008).

Neurological and Psychotropic Potential

• A study on phenibut, bearing structural similarities, showed its significance as a GABA-mimetic psychotropic drug, hinting at possible applications in neurological disorders for structurally similar compounds (Dambrova et al., 2008).

Enzyme Modulation and Drug Interaction

• Research indicated that biarylpropylsulfonamide class compounds, related to the structure of interest, modulate AMPA receptors and could influence drug efficacy in cognition, depression, and Parkinson's disease (Ryder et al., 2006).